4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol
Overview
Description
4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol, also known as CPP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CPP belongs to the class of piperidinols, which are known for their analgesic and anxiolytic properties.
Mechanism of Action
4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol is a potent and selective agonist of the μ-opioid receptor, which is a G protein-coupled receptor that is involved in the modulation of pain, reward, and addiction. By activating the μ-opioid receptor, 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol produces analgesic and anxiolytic effects. 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol also has affinity for the δ-opioid receptor, which is involved in the modulation of mood and stress.
Biochemical and Physiological Effects:
4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol produces analgesic and anxiolytic effects by activating the μ-opioid receptor. It also produces sedation and respiratory depression, which are common side effects of opioids. 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol has been shown to reduce the release of glutamate, which is a neurotransmitter that is involved in the transmission of pain signals. 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol also increases the release of dopamine, which is a neurotransmitter that is involved in the reward system.
Advantages and Limitations for Lab Experiments
4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol has several advantages for lab experiments. It is easy to synthesize and purify, and it has high affinity and selectivity for the μ-opioid receptor. However, 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol has several limitations. It produces sedation and respiratory depression, which can be lethal at high doses. 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol also has a short half-life, which limits its use in imaging studies.
Future Directions
There are several future directions for the research on 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol. One direction is to develop analogs of 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol with improved pharmacological properties, such as longer half-life and reduced side effects. Another direction is to investigate the potential therapeutic applications of 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol in humans, such as for the treatment of neuropathic pain, anxiety, and depression. Finally, 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol can be used as a tool to study the μ-opioid receptor and its role in pain, reward, and addiction.
Scientific Research Applications
4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol has been extensively studied for its potential therapeutic applications. It has shown promising results in preclinical studies for the treatment of neuropathic pain, anxiety, and depression. 4-(4-chlorophenyl)-1-(2,4-difluorobenzyl)-4-piperidinol has also been investigated for its potential use as a radioligand for imaging studies in positron emission tomography (PET) and single-photon emission computed tomography (SPECT).
properties
IUPAC Name |
4-(4-chlorophenyl)-1-[(2,4-difluorophenyl)methyl]piperidin-4-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClF2NO/c19-15-4-2-14(3-5-15)18(23)7-9-22(10-8-18)12-13-1-6-16(20)11-17(13)21/h1-6,11,23H,7-10,12H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHFPNNUUYMJOLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C2=CC=C(C=C2)Cl)O)CC3=C(C=C(C=C3)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClF2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Chlorophenyl)-1-[(2,4-difluorophenyl)methyl]piperidin-4-ol |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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